Cas no 3179-01-9 (Benzene,1,4-bis(2-nitroethenyl)-)
3179-01-9 structure
Product Name:Benzene,1,4-bis(2-nitroethenyl)-
CAS No:3179-01-9
MF:C10H8N2O4
MW:220.181522369385
CID:319979
PubChem ID:5381137
Update Time:2025-04-19
Benzene,1,4-bis(2-nitroethenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,4-bis(2-nitroethenyl)-
- 1,4-bis(2-nitrovinyl)benzene; 1,4-Bis-(2-nitro-vinyl)-benzol; Benzene, p-bis(2-nitrovinyl)-; 1,4-bis-(2-nitro-vinyl)-benzene; NSC111021; ZINC12368774; AC1NTHA2;
- NSC-111021
- DTXSID20419039
- 3179-01-9
- Benzene, p-bis(2-nitrovinyl)-
- NSC111021
-
- Inchi: 1S/C10H8N2O4/c13-11(14)7-5-9-1-2-10(4-3-9)6-8-12(15)16/h1-8H/b7-5-,8-6+
- InChI Key: ZMBDJGCBGDJQOP-CGXWXWIYSA-N
- SMILES: [O-][N+](/C=C\C1C=CC(/C=C/[N+](=O)[O-])=CC=1)=O
Computed Properties
- Exact Mass: 220.04800
- Monoisotopic Mass: 220.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 91.6A^2
Experimental Properties
- Density: 1.343
- Boiling Point: 410.8°C at 760 mmHg
- Flash Point: 209.7°C
- Refractive Index: 1.664
- PSA: 91.64000
- LogP: 3.22780
Benzene,1,4-bis(2-nitroethenyl)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
3179-01-9 (Benzene,1,4-bis(2-nitroethenyl)-) Related Products
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- 7559-36-6(1-Methyl-4-(2-nitrovinyl)benzene)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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